5-methyl-6,7-dihydrobenzofuran-4(5H)-one
Overview
Description
5-methyl-6,7-dihydrobenzofuran-4(5H)-one, also known as MDBF, is a chemical compound that has been the subject of scientific research for its potential applications in medicine and other fields.
Mechanism of Action
5-methyl-6,7-dihydrobenzofuran-4(5H)-one is believed to exert its effects through the inhibition of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators such as prostaglandins. By inhibiting COX-2, 5-methyl-6,7-dihydrobenzofuran-4(5H)-one may reduce inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that 5-methyl-6,7-dihydrobenzofuran-4(5H)-one can reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to protect neurons from damage and may have potential in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
5-methyl-6,7-dihydrobenzofuran-4(5H)-one has several advantages for lab experiments, including its relatively simple synthesis method and its potential as a tool for studying the mechanisms of inflammation and neuroprotection. However, there are also limitations to its use, including its relatively low potency compared to other anti-inflammatory agents and the need for further research to fully understand its mechanisms of action.
Future Directions
There are several potential future directions for research on 5-methyl-6,7-dihydrobenzofuran-4(5H)-one, including further studies on its mechanisms of action, its potential applications in the treatment of neurological disorders, and its potential as a tool for studying the mechanisms of inflammation and pain. Additionally, there may be potential for the development of new and more potent derivatives of 5-methyl-6,7-dihydrobenzofuran-4(5H)-one with improved pharmacological properties.
Scientific Research Applications
5-methyl-6,7-dihydrobenzofuran-4(5H)-one has been studied for its potential applications in medicine, including as an anti-inflammatory and analgesic agent. It has also been shown to have neuroprotective effects and may have potential in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
5-methyl-6,7-dihydro-5H-1-benzofuran-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O2/c1-6-2-3-8-7(9(6)10)4-5-11-8/h4-6H,2-3H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FBTKZMIMAJTLNU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2=C(C1=O)C=CO2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70550461 |
Source
|
| Record name | 5-Methyl-6,7-dihydro-1-benzofuran-4(5H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70550461 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
109307-29-1 |
Source
|
| Record name | 5-Methyl-6,7-dihydro-1-benzofuran-4(5H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70550461 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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